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Compound of Interest

Compound Name: Ficellomycin

Cat. No.: B1672662 Get Quote

Disclaimer: As of November 2025, specific disposal guidelines for Ficellomycin from

regulatory bodies have not been established. The following procedures are based on

established best practices for the handling and disposal of hazardous chemical and antibiotic

waste, particularly for compounds containing an aziridine group, which are often classified as

toxic and potentially mutagenic. It is imperative to consult and adhere to your institution's

specific Environmental Health and Safety (EHS) guidelines.[1][2]

Ficellomycin, an aziridine antibiotic, requires careful handling and disposal to mitigate risks to

personnel and the environment.[3] Improper disposal of antibiotics can contribute to the

development of antimicrobial resistance.[1][4] All Ficellomycin waste, including pure

compounds, solutions, and contaminated labware, should be treated as hazardous chemical

waste.[1][5]

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling Ficellomycin or its waste, ensure

you are wearing appropriate PPE:

Safety goggles or a face shield.

Chemical-resistant gloves.

A lab coat.
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Work in a well-ventilated area, preferably a chemical fume hood.[3][6]

2. Segregation of Waste: Properly segregate Ficellomycin waste at the point of generation:

Solid Waste: This includes unused or expired pure Ficellomycin, contaminated gloves,

bench paper, pipette tips, and other lab supplies.[7]

Collect in a designated, robust, and clearly labeled hazardous waste container.[7]

Liquid Waste: This includes stock solutions, used cell culture media containing

Ficellomycin, and solvent rinses from cleaning contaminated glassware.[1][2]

Collect in a dedicated, leak-proof, and compatible liquid hazardous waste container.[6][7]

Do not dispose of liquid antibiotic waste down the drain.[1][8]

3. Waste Container Management:

Compatibility: Use containers made of materials compatible with the chemical nature of the

waste. Plastic containers are often preferred over glass to minimize the risk of breakage.[9]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Ficellomycin," and the associated hazards (e.g., "Toxic," "Irritant").

[6][9] If it is a mixture, list all components and their approximate percentages.[6]

Closure: Keep waste containers securely closed except when adding waste.[5][7]

4. Storage:

Store Ficellomycin waste in a designated and secure satellite accumulation area.[6]

Ensure secondary containment is used for liquid waste containers to capture any potential

leaks.[7]

Segregate Ficellomycin waste from other incompatible chemicals.[6][9]

5. Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of Ficellomycin waste.[9]

Follow all institutional procedures for waste collection requests.[7]

Ficellomycin: Chemical and Physical Properties
Property Value

Chemical Formula C13H24N6O3

Molecular Weight 312.37 g/mol

Appearance Solid (form not specified)

CAS Number 59458-27-4

Chemical Class Aziridine antibiotic, Dipeptide

(Data sourced from PubChem and other chemical suppliers)

Experimental Protocols
No specific experimental protocols for the disposal of Ficellomycin were found in the search

results. The recommended procedure is to manage it as hazardous chemical waste according

to institutional and regulatory guidelines.
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Caption: Workflow for the safe segregation and disposal of Ficellomycin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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